![molecular formula C16H18N2O5 B6231855 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate CAS No. 97433-42-6](/img/no-structure.png)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate (DIMAP) is a novel compound with potential applications in the fields of synthetic organic chemistry and biochemistry. DIMAP is a heterocyclic compound containing an isoindole ring and an acetamido group. It has been demonstrated to possess a wide range of properties, including antioxidant, anti-inflammatory, and antitumor activities. The purpose of
Mechanism of Action
The mechanism of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate is not yet fully understood. However, it is believed that the compound exerts its effects by binding to specific receptors on the surface of cells. This binding triggers a cascade of biochemical events, which ultimately leads to the desired therapeutic effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in both in vitro and in vivo models. In vitro studies have demonstrated that this compound is capable of scavenging reactive oxygen species, modulating inflammatory cytokines, and inhibiting the growth of cancer cells. In vivo studies have demonstrated that this compound is capable of reducing inflammation, reducing tumor growth, and increasing the efficacy of chemotherapy.
Advantages and Limitations for Lab Experiments
The advantages of using 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate in laboratory experiments include its low cost, its availability from commercial suppliers, and its stability in a variety of solvents. However, there are some limitations to using this compound in laboratory experiments. For example, the compound is not very soluble in water, and it is not suitable for use in high-throughput screening assays. Additionally, the compound is not very stable in the presence of light and heat.
Future Directions
As research into 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate continues, there are a number of potential future directions that could be explored. These include further investigation into the compound’s mechanism of action, the development of more efficient synthesis methods, the optimization of existing therapeutic applications, and the exploration of new therapeutic applications. Additionally, further research could be conducted into the compound’s potential use as a food preservative, as well as its potential use in the development of new pharmaceuticals.
Synthesis Methods
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate can be achieved through a number of different methods. One such method involves the reaction of 2-acetamido-4-methylpentanoic acid with 1,3-dioxo-2,3-dihydro-1H-isoindole in the presence of a base. This reaction yields the desired product in good yields. Other methods of synthesis include the reaction of 1,3-dioxo-2,3-dihydro-1H-isoindole with 2-acetamido-4-methylpentanoic acid in the presence of a catalyst, and the reaction of 1,3-dioxo-2,3-dihydro-1H-isoindole with 2-acetamido-4-methylpentanoic acid in the presence of a reagent.
Scientific Research Applications
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate has been studied for its potential applications in the fields of synthetic organic chemistry and biochemistry. In particular, it has been investigated for its antioxidant, anti-inflammatory, and antitumor activities. This compound has also been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease. Additionally, this compound has been studied for its potential use as a food preservative and as a component of various pharmaceuticals.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate' involves the condensation of 2-acetamido-4-methylpentanoic acid with phthalic anhydride followed by reduction and esterification.", "Starting Materials": [ "2-acetamido-4-methylpentanoic acid", "phthalic anhydride", "sodium borohydride", "methanol", "sulfuric acid", "ethyl acetate", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Condensation of 2-acetamido-4-methylpentanoic acid with phthalic anhydride in the presence of sulfuric acid to form 1,3-dioxo-2,3-dihydro-1H-isoindole-2-carboxylic acid", "Step 2: Reduction of 1,3-dioxo-2,3-dihydro-1H-isoindole-2-carboxylic acid with sodium borohydride in methanol to form 1,3-dihydro-1H-isoindole-2-carboxylic acid", "Step 3: Esterification of 1,3-dihydro-1H-isoindole-2-carboxylic acid with methyl 4-methylpentanoate in the presence of sulfuric acid to form 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-acetamido-4-methylpentanoate", "Step 4: Purification of the product by extraction with ethyl acetate and washing with sodium bicarbonate and magnesium sulfate" ] } | |
CAS RN |
97433-42-6 |
Molecular Formula |
C16H18N2O5 |
Molecular Weight |
318.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.